3-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C21H24N6O4S/c1-15-13-16(2)27(24-15)21-6-5-20(22-23-21)25-7-9-26(10-8-25)32(28,29)17-3-4-18-19(14-17)31-12-11-30-18/h3-6,13-14H,7-12H2,1-2H3
• InChI Key: RMNJMCGHSUVIJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC5=C(C=C4)OCCO5)C
• Molecular Formula: C21H24N6O4S
• Molecular Weight: 456.5 g/mol
• CAS No.: 1019105-02-2

Description

3-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a piperazine-sulfonyl-dihydrobenzodioxin moiety and a 3,5-dimethylpyrazole group. The compound’s structure can be elucidated using NMR and UV spectroscopy, as demonstrated in studies of structurally analogous compounds like Zygocaperoside and Isorhamnetin-3-O glycoside . Crystallographic refinement tools such as SHELX may further aid in resolving its 3D conformation .

Biological Activity

The compound 3-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine exhibits significant biological activity that has been explored in various studies. This article provides an overview of its biological properties, including its mechanism of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a complex structure featuring a pyridazine core substituted with a sulfonyl piperazine and a dimethyl pyrazole moiety. The presence of the 2,3-dihydrobenzo[b][1,4]dioxin structure contributes to its unique pharmacological profile.

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets:

• Receptor Interactions : The sulfonamide group is known to enhance binding affinity to various receptors, including those involved in neuropharmacology and oncology.
• Enzyme Inhibition : It has been shown to inhibit certain enzymes that play crucial roles in cellular signaling pathways, potentially affecting cell proliferation and survival.

Biological Activity Overview

Research has demonstrated that this compound exhibits a range of biological activities:

Activity	Description
Anticancer	Inhibits cancer cell proliferation by modulating signaling pathways.
Antimicrobial	Exhibits activity against various bacterial strains through enzyme inhibition.
Neuroprotective	Shows potential in protecting neuronal cells from apoptosis.

Anticancer Activity

A study published in the Journal of Medicinal Chemistry explored the anticancer properties of similar compounds. It was found that derivatives containing the piperazine and pyrazole moieties exhibited potent inhibitory effects on tumor growth in vitro and in vivo models. The mechanism was linked to the modulation of cell cycle regulators and apoptosis-related proteins .

Neuroprotective Effects

Research conducted on related compounds indicated neuroprotective effects against oxidative stress-induced neuronal damage. The compound was shown to reduce markers of inflammation and apoptosis in neuronal cultures treated with neurotoxic agents .

Antimicrobial Properties

In vitro studies have demonstrated that the compound possesses antimicrobial properties against a range of pathogens, including resistant strains of bacteria. The mechanism involves disruption of bacterial cell wall synthesis and inhibition of key metabolic pathways .

Scientific Research Applications

Chemical Properties and Structure

This compound features a unique structure that includes:

• A pyridazine core, which is known for its biological activity.
• Piperazine moiety, often associated with pharmacological properties.
• Dihydrobenzo[b][1,4]dioxin structure, which may contribute to its interaction with biological targets.

The molecular formula is $C_{26}H_{25}N_{5}O_{3}$ with a molecular weight of approximately 455.5 g/mol.

Anticancer Activity

Recent studies have indicated that compounds containing the dihydrobenzo[b][1,4]dioxin structure exhibit potential anticancer properties. For instance:

• Mechanism of Action : These compounds may induce apoptosis in cancer cells through pathways involving reactive oxygen species (ROS) and mitochondrial dysfunction.
• Case Studies : Research has shown that derivatives of this compound can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells.

Antimicrobial Properties

The presence of the piperazine ring enhances the antimicrobial activity of this compound:

• Target Pathogens : It has shown effectiveness against both gram-positive and gram-negative bacteria.
• Research Findings : In vitro studies have demonstrated that this compound can inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli.

Central Nervous System Disorders

The piperazine component suggests potential use in treating neurological disorders:

• Antidepressant Effects : Some derivatives have been evaluated for their antidepressant-like effects in animal models.
• Case Studies : Clinical trials are ongoing to assess the efficacy of such compounds in managing anxiety and depression.

Anti-inflammatory Activity

Compounds similar to this one have shown promise in reducing inflammation:

• Mechanism : They may inhibit pro-inflammatory cytokines and pathways involved in chronic inflammation.
• Research Evidence : Experimental models have indicated reduced inflammation markers following treatment with related compounds.

Data Tables

Application Area	Description	Key Findings
Anticancer	Induces apoptosis in cancer cells	Effective against breast/lung cancer
Antimicrobial	Inhibits growth of bacteria	Active against S. aureus, E. coli
CNS Disorders	Potential antidepressant effects	Positive results in animal models
Anti-inflammatory	Reduces inflammation markers	Significant reduction observed

Comparison with Similar Compounds

Key Observations :

• Bioactivity : The target compound’s dihydrobenzodioxin-sulfonyl-piperazine group may enhance blood-brain barrier penetration compared to Compound A’s simpler sulfonamide .
• Steric Effects: The 3,5-dimethylpyrazole group (shared with Compound B) likely improves metabolic stability over non-methylated analogues.
• Synthetic Utility : Compound C’s sulfone group is a common precursor for synthesizing sulfonamide derivatives like the target compound.

Physicochemical and Toxicological Profiles

• Solubility: The sulfonyl-piperazine moiety increases water solubility compared to non-polar analogues (e.g., Compound C).
• Toxicity : Sulfonamide-containing compounds (e.g., Compound A) may exhibit renal toxicity, but methylpyrazole groups (as in the target compound) could mitigate this via reduced bioactivation .

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for 3-(4-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine, and how can intermediates be optimized for yield?

• Methodology : The synthesis typically involves sequential functionalization of the pyridazine core. For example:

• Step 1 : Formation of the pyridazine ring via hydrazine-dicarbonyl condensation .
• Step 2 : Sulfonylation of the piperazine moiety using 2,3-dihydrobenzo[b][1,4]dioxin-6-sulfonyl chloride under basic conditions (e.g., triethylamine in DCM) .
• Step 3 : Introduction of the 3,5-dimethylpyrazole group via nucleophilic substitution or Pd-catalyzed coupling .
  • Optimization : Use design-of-experiments (DoE) to screen reaction parameters (temperature, solvent polarity, stoichiometry) and reduce trial-and-error approaches. For instance, fractional factorial designs can identify critical variables affecting yield .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound’s purity and structural integrity?

• Analytical Workflow :

• ¹H/¹³C NMR : Confirm regiochemistry of the pyridazine and pyrazole substituents (e.g., δ 8.5–9.0 ppm for pyridazine protons) .
• HPLC-MS : Use a C18 column with a gradient elution (acetonitrile/water + 0.1% formic acid) to detect impurities <0.5% .
• X-ray Crystallography : Resolve ambiguities in sulfonyl-piperazine conformation if single crystals are obtainable .

Q. What are the primary pharmacological targets hypothesized for this compound, and how can in vitro assays validate these targets?

• Hypotheses : The sulfonamide-piperazine motif suggests kinase or GPCR modulation (e.g., carbonic anhydrase, serotonin receptors) . The pyridazine-pyrazole core may interact with nucleotide-binding domains (e.g., PARP inhibitors) .
• Validation :

• Enzyme Inhibition Assays : Use fluorogenic substrates (e.g., FAM-labeled peptides) to measure IC₅₀ values .
• Cellular Models : Test cytotoxicity in cancer cell lines (e.g., MCF-7, HeLa) with dose-response curves and apoptosis markers (Annexin V/PI) .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular docking) guide the design of derivatives with improved bioactivity?

• Approach :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to identify reactive sites (e.g., sulfonyl group’s electrophilicity) .
• Docking Studies : Use AutoDock Vina to predict binding poses in target proteins (e.g., PARP-1 or EGFR). Focus on π-π stacking between pyridazine and aromatic residues .
  • Validation : Synthesize top-ranked derivatives and correlate docking scores with experimental IC₅₀ values .

Q. What experimental strategies resolve contradictions between in vitro bioactivity and in vivo pharmacokinetic data?

• Case Study : If in vitro IC₅₀ is low (<1 µM) but in vivo efficacy is poor:

• ADME Profiling : Assess metabolic stability in liver microsomes (e.g., CYP3A4/2D6 liability) .
• Formulation Adjustments : Use PEGylated liposomes or cyclodextrin complexes to enhance solubility and bioavailability .

Q. How can reaction engineering principles (e.g., flow chemistry, membrane separation) improve scalability of the synthesis?

• Process Design :

• Flow Reactors : Minimize side reactions (e.g., sulfonamide hydrolysis) via precise temperature/residence time control .
• Membrane Separation : Purify intermediates using nanofiltration membranes (MWCO 500 Da) to remove unreacted reagents .